1-Benzyl-5,5-dimethylimidazolidine-2,4-dione

• IUPAC Name: 1-benzyl-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H14N2O2/c1-12(2)10(15)13-11(16)14(12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,13,15,16)
• InChI Key: ANJDRZRBNJJLRW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1CC2=CC=CC=C2)C
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID50404756
• Molecular Weight: 218.25 g/mol
• CAS RN: 3720-03-4

Description

1-Benzyl-5,5-dimethylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Hypoglycemic Activity : Arylsulfonyl-5,5-dimethylimidazolidine-2,4-diones demonstrated stimulatory effects on insulin release, suggesting potential use in managing diabetes (Kashif, Ahmad, & Hameed, 2008).

• Antidepressant Activity : 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione showed potential antidepressant effects through a mechanism different from traditional treatments, indicating its potential in psychiatric medicine (Wessels, Schwan, & Pong, 1980).

• Stereoselective Reduction : Research on 1-benzyl-3,3-dimethyl-5-methylenepyrrolidine-2,4-dione, a related compound, focused on stereoselective reduction, which is crucial for creating specific molecular configurations for pharmaceutical purposes (Jumali, Shaameri, Mohamad, & Hamzah, 2017).

• Antileukemic Activity : Spiro[indoline-3,2′-thiazolidine]-2,4′-diones derived from 1-benzyl-5′,5′-dimethylimidazolidine-2,4-diones showed activity in leukemia screening tests, suggesting potential as antileukemic drugs (Rajopadhye & Popp, 1987).

• Electrochemical Oxidation : Studies on the electrochemical behavior of hydantoin derivatives, including 5-benzylideneimidazolidine-2,4-dione, provided insights into their biochemical actions and structure-activity relationships, which are vital for drug development (Nosheen et al., 2012).

• Molecular Geometry and Electronic Structure : The structure and electronic properties of 1-methyl-5,5-diphenylimidazolidine-2,4-dione were studied, showing potential as an alternate drug with antiepileptic action (Kumar & Bhaskar, 2019).

• Thermal Properties of Polymers : Novel polymers based on poly(hydantoin-methyl-p-styrene) containing 5,5-dimethylimidazolidine-2,4-dione showed improved thermal stability, suggesting applications in materials science (Kaczmarek, Chylińska, & Ziegler-Borowska, 2012).

• Antibacterial Properties : 3-Poly(vinylbenzyl)-5,5-dimethylimidazolidine-2,4-dione nanofibers exhibited significant antibacterial effects, indicating potential in medical applications and water treatment technologies (Maddah, 2016).

Synthesis routes and methods I

Procedure details

A solution of 3-benzyl-1-(4′-methoxybenzyl)-2,5-dioxo-4,4-dimethylimidazolidine (3.9 g, 11.54 mmol) in acetonitrile (100 mL) was treated with a solution of ammonium cerium nitrate (31 g, 57.7 mmol) in 65 mL of water, stirred at 25° C. for 15 minute, then diluted the reaction with ethyl acetate and partitioned between ethyl acetate and brine. The organic layer was dried, filtered, and concentrated. Purification by recrystalization with ethyl acetate/hexane provided 1.58 g (7.25 mmol, 63%) of title compound as white solid. MS (DCI/NH3) m/e 236 (M+NH4)+.

Synthesis routes and methods II

Procedure details

A solution of 3-benzyl-1-(4′-methoxybenzyl)-2,5-dioxo-4,4-dimethylimidazolidine (3.9 g, 11.54 mmol) in acetonitrile (100 mL) was treated with a solution of ammonium cerium nitrate (31 g, 57.7 mmol) in 65 mL of water, stirred at 25° C. for 15 minutes, then diluted with ethyl acetate and partitioned between ethyl acetate and brine. The organic layer was dried, filtered, and concentrated. Purification by recrystalization with ethyl acetate/hexane provided 1.58 g (7.25 mmol, 63%) of the desired product as white solid.